Cas no 2227775-18-8 ((2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol)

• Product Name: (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol
• CAS No: 2227775-18-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6299251
• PubChem ID: 165637763
• Update Time: 2025-11-06

(2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol
• EN300-1989642
• 2227775-18-8

• Inchi： 1S/C12H16O4/c1-8(13)3-4-9-5-11-12(16-7-15-11)6-10(9)14-2/h5-6,8,13H,3-4,7H2,1-2H3/t8-/m0/s1
• InChI Key： NRVJMKPEQODTNZ-QMMMGPOBSA-N
• SMILES： O1COC2=CC(=C(C=C12)CC[C@H](C)O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.9Ų

Additional information on (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol

Chemical Profile of (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol (CAS No. 2227775-18-8)

The compound (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol, identified by its CAS number 2227775-18-8, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure alcohol is derived from a complex heterocyclic framework, specifically the 6-methoxy-1,3-dioxaindan scaffold, which has garnered considerable attention for its potential in drug discovery and development. The precise stereochemistry at the (2S) position is critical, as it influences the compound's biological activity and pharmacokinetic properties.

In recent years, the pharmaceutical industry has increasingly focused on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The synthesis of enantiomerically pure compounds like (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol requires sophisticated synthetic methodologies, often involving asymmetric catalysis or chiral auxiliary-assisted processes. These techniques ensure high enantiomeric purity, which is essential for clinical applications.

The 6-methoxy-1,3-dioxaindan moiety is particularly interesting because it combines a rigid bicyclic structure with functional groups that can modulate biological interactions. This scaffold has been explored in various medicinal chemistry programs due to its ability to engage with biological targets in multiple ways. For instance, the methoxy group can participate in hydrogen bonding or hydrophobic interactions, while the dioxane ring provides a stable core for further derivatization.

Current research in this area has highlighted the potential of derivatives of 6-methoxy-1,3-dioxaindan as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications at different positions of this heterocycle can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. For example, recent publications have shown that compounds incorporating this scaffold exhibit promising activity against enzymes involved in inflammatory pathways.

The synthesis of (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol involves multi-step organic transformations, including protection-deprotection strategies and stereoselective reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision. These synthetic approaches are not only efficient but also scalable, making them suitable for industrial production.

One of the key challenges in working with such complex molecules is ensuring regioselectivity and stereocontrol throughout the synthesis. The presence of multiple reactive sites in the 6-methoxy-1,3-dioxaindan framework necessitates careful planning to achieve the desired product without unwanted side reactions. Recent advances in computational chemistry have aids chemists in predicting reaction outcomes and optimizing synthetic routes, thereby reducing trial-and-error experimentation.

In terms of biological activity, preliminary studies on derivatives of 6-methoxy-1,3-dioxaindan have shown potential applications in areas such as central nervous system disorders and metabolic diseases. The structural features of these compounds allow them to interact with biological targets in a highly specific manner, which is crucial for developing drugs with minimal off-target effects. Further research is ongoing to elucidate the mechanism of action and optimize lead structures for clinical development.

The stereochemistry at the chiral center in (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol plays a pivotal role in determining its pharmacological profile. Enantiomers can exhibit markedly different biological activities due to their distinct interactions with chiral receptors or enzymes. Therefore, rigorous analytical techniques such as chiral HPLC and NMR spectroscopy are employed to confirm the purity and identity of this compound.

As interest in personalized medicine grows, compounds like (2S)-4-(6-methoxy-1,3-dioxaindan-5-yl)butan-2-ol are becoming increasingly important. Their well-defined stereochemistry allows for tailored drug design based on individual patient needs. This approach aligns with broader trends in pharmaceutical research aimed at developing more effective and patient-friendly therapeutics.

In conclusion, the compound (CAS No. 2227775–18–8) represents a significant contribution to modern medicinal chemistry. Its unique structural features and stereochemical purity make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for derivatives of this class of compounds, promising exciting advancements in therapeutic intervention across various disease areas.